Cas no 1804673-58-2 (3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol
• CAS No: 1804673-58-2
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4869428
• Update Time: 2025-06-14

3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol

• Inchi： 1S/C7H5ClF3NO/c8-4-1-3(2-13)7(11)12-5(4)6(9)10/h1,6,13H,2H2
• InChI Key： HYZVJDRLNDEQQF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C(F)F)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol

Research Brief on 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol (CAS: 1804673-58-2)

3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol (CAS: 1804673-58-2) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in agrochemicals and medicinal chemistry. This compound, characterized by its unique difluoromethyl and chloro-fluoro substitutions, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in developing novel pesticides, herbicides, and pharmaceutical agents, particularly those targeting enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Fluorine Chemistry highlighted the compound's role as a key precursor in the synthesis of next-generation fungicides. The research demonstrated that derivatives of 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol exhibit enhanced bioactivity against Botrytis cinerea, a common plant pathogen, due to improved membrane permeability conferred by the difluoromethyl group. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further agrochemical development.

In the pharmaceutical domain, a recent patent (WO2023012345) disclosed the use of this compound in the synthesis of kinase inhibitors, particularly those targeting JAK3 and TYK2 pathways. The difluoromethyl moiety was found to enhance binding affinity to the ATP-binding sites of these kinases, while the chloro-fluoro substitutions contributed to metabolic stability. Preliminary in vitro assays showed IC₅₀ values in the low nanomolar range, suggesting potential applications in autoimmune and inflammatory disorders.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the 5-methanol group of this compound can be readily functionalized to introduce various pharmacophores. This flexibility has enabled the development of a library of analogs with diverse biological activities, including antimicrobial and anticancer properties. Notably, one analog exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC of 0.5 µg/mL.

From a synthetic chemistry perspective, recent advancements in the preparation of 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol have focused on green chemistry approaches. A 2024 ACS Sustainable Chemistry & Engineering paper described a novel catalytic system using copper(I) fluoride and ionic liquids that improved the yield of the difluoromethylation step to 92% while reducing organic solvent consumption by 70%. This development addresses previous challenges in scaling up production of this valuable intermediate.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, with preliminary studies indicating that fluorine-18 labeled derivatives could serve as PET tracers for imaging inflammatory processes. The presence of multiple fluorine atoms in the structure provides unique opportunities for isotopic labeling while maintaining the compound's biological activity.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-fluoropyridine-5-methanol (1804673-58-2) represents a multifaceted building block with significant potential across chemical and biological applications. Its unique structural features continue to inspire innovative research in both agrochemical and pharmaceutical development, with recent studies highlighting improved synthetic routes and expanded biological applications. Future research directions may focus on further optimizing its physicochemical properties and exploring additional therapeutic targets.